Cas no 354824-19-4 ((2-Methoxypyridin-3-yl)methanamine)

• Product Name: (2-Methoxypyridin-3-yl)methanamine
• CAS No: 354824-19-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD09740382
• CID: 821459
• PubChem ID: 16793564
• Update Time: 2025-10-31

(2-Methoxypyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxypyridin-3-yl)methanamine
• [(2-Methoxypyridin-3-yl)methyl]amine
• 3-Aminomethyl-2-methoxy-pyridine
• 3-Pyridinemethanamine,2-methoxy-(9CI)
• (2-Methoxypyridin-3-yl)MethylaMine
• 3-aminomethyl-2-methoxypyridine
• 3-PYRIDINEMETHANAMINE,2-METHOXY
• C-(2-Methoxy-pyridin-3-yl)-methylamine
• 3-(Aminomethyl)-2-methoxypyridine
• C-(2-METHOXY-PYRIDIN-3-YL)METHYLAMINE
• 3-PYRIDINEMETHANAMINE, 2-METHOXY-
• 1-(2-METHOXYPYRIDIN-3-YL)METHANAMINE
• C-(2-Methoxypyr

• MDL： MFCD09740382
• Inchi： 1S/C7H10N2O/c1-10-7-6(5-8)3-2-4-9-7/h2-4H,5,8H2,1H3
• InChI Key： ITKBAOSPYUIRMP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CN

Computed Properties

• Exact Mass: 138.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 224.7±25.0 ºC (760 Torr),
• Flash Point: 89.7±23.2 ºC,
• Solubility: Dissolution (86 g/l) (25 º C),
• PSA: 48.14000
• LogP: 1.24920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2-Methoxypyridin-3-yl)methanamine

Introduction to (2-Methoxypyridin-3-yl)methanamine (CAS No. 354824-19-4)

(2-Methoxypyridin-3-yl)methanamine, with the chemical identifier CAS No. 354824-19-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a methoxypyridine core, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The methoxy group attached to the pyridine ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>methoxypyridine moiety is particularly noteworthy for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This property has been exploited in the design of various therapeutic agents, including those targeting neurological disorders, inflammatory conditions, and infectious diseases. Recent studies have highlighted the potential of< strong>2-methoxypyridin-3-yl)methanamine as a key intermediate in synthesizing small-molecule inhibitors with promising pharmacological profiles.

In the context of drug discovery, the< strong>structure-activity relationship (SAR) of< strong>(2-Methoxypyridin-3-yl)methanamine has been extensively studied. Researchers have demonstrated that modifications to the methoxy group and the amine moiety can significantly alter the compound's biological activity. For instance, derivatization of the amine group can enhance solubility and metabolic stability, while alterations to the methoxy substituent can fine-tune receptor binding interactions.

One of the most compelling aspects of< strong>(2-Methoxypyridin-3-yl)methanamine is its role in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the< strong>methoxypyridine scaffold, researchers have synthesized potent inhibitors that target specific kinases, leading to significant advancements in personalized medicine.

The synthesis of< strong>(2-Methoxypyridin-3-yl)methanamine involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the methoxy group and subsequent modification of the amine functionality. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity.

Recent advancements in computational chemistry have further enhanced the design and optimization of< strong>(2-Methoxypyridin-3-yl)methanamine-based compounds. Molecular modeling and virtual screening techniques allow researchers to predict binding affinities and identify potential lead candidates with remarkable accuracy. This approach has accelerated the drug discovery process and enabled the rapid development of novel therapeutics.

The pharmacokinetic properties of< strong>(2-Methoxypyridin-3-yl)methanamine are also subjects of intense investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Studies have shown that structural modifications can significantly impact these properties, making it possible to optimize compounds for better bioavailability and reduced toxicity.

In conclusion, (2-Methoxypyridin-3-yl)methanamine (CAS No. 354824-19-4) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are poised to play a pivotal role in advancing medical science.